Cas no 53926-30-0 (2-Butenedioic acid(2Z)-, bis[3-methyl-1-(2-methylpropyl)butyl] ester (9CI))
53926-30-0 structure
Product Name:2-Butenedioic acid(2Z)-, bis[3-methyl-1-(2-methylpropyl)butyl] ester (9CI)
CAS No:53926-30-0
MF:C22H40O4
MW:368.550607681274
CID:369441
PubChem ID:6437052
Update Time:2025-04-19
2-Butenedioic acid(2Z)-, bis[3-methyl-1-(2-methylpropyl)butyl] ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenedioic acid(2Z)-, bis[3-methyl-1-(2-methylpropyl)butyl] ester (9CI)
- bis(2,6-dimethylheptan-4-yl) but-2-enedioate
- bis[3-methyl-1-(2-methylpropyl)butyl] maleate
- Bis(3-methyl-1-(2-methylpropyl)butyl) maleate
- bis[3-methyl-1-(2-methylpropyl)butyl] (2Z)-but-2-enedioate
- EINECS 258-866-2
- 2-Butenedioic acid (2Z)-, bis[3-methyl-1-(2-methylpropyl)butyl] ester
- 53926-30-0
- NS00057030
- DTXSID301157801
- SCHEMBL11774651
-
- Inchi: 1S/C22H40O4/c1-15(2)11-19(12-16(3)4)25-21(23)9-10-22(24)26-20(13-17(5)6)14-18(7)8/h9-10,15-20H,11-14H2,1-8H3/b10-9-
- InChI Key: UKKYKDNJYATJBV-KTKRTIGZSA-N
- SMILES: O(C(/C=C\C(=O)OC(CC(C)C)CC(C)C)=O)C(CC(C)C)CC(C)C
Computed Properties
- Exact Mass: 368.2928
- Monoisotopic Mass: 368.29266
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 14
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6
- XLogP3: 7.1
Experimental Properties
- Density: 0.934
- Boiling Point: 422.7°C at 760 mmHg
- Flash Point: 194.5°C
- Refractive Index: 1.456
- PSA: 52.6
2-Butenedioic acid(2Z)-, bis[3-methyl-1-(2-methylpropyl)butyl] ester (9CI) Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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